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Compound of Interest

Compound Name: 3-Nitrophenylacetic acid

Cat. No.: B014234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of 3-Nitrophenylacetic acid. The information is curated for researchers,

scientists, and professionals in drug development, with a focus on delivering precise data and

methodologies.

Core Physical and Chemical Properties
3-Nitrophenylacetic acid is a nitro-substituted phenylacetic acid derivative that serves as a

critical intermediate in a variety of organic syntheses.[1] Its unique reactivity, stemming from the

presence of both a nitro group and a carboxylic acid moiety, makes it a versatile building block

for more complex molecules, particularly in the pharmaceutical and advanced materials

sectors.[1]

Table 1: Physicochemical Properties of 3-Nitrophenylacetic Acid
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Property Value Source(s)

Molecular Formula C₈H₇NO₄ [2][3][4][5][6]

Molecular Weight 181.15 g/mol [2][3][5][6]

CAS Number 1877-73-2 [2][3][4][5][6]

Appearance

Very pale yellow to cream

crystalline powder or crystals.

[2][3][4][5]

[2][3][4][5]

Melting Point 115-121 °C [2][3][4][5]

Boiling Point 314.24 °C (rough estimate) [3][5]

Solubility

Soluble in water. Slightly

soluble in chloroform (heated),

methanol, and DMSO.[3][5]

[3][5]

pKa 3.97 (at 25 °C) [3][5]

Density 1.4283 g/cm³ (rough estimate) [3][5]

Refractive Index 1.5468 (estimate) [3][5]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 3-Nitrophenylacetic
acid.

Table 2: Key Spectral Data for 3-Nitrophenylacetic Acid
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Technique Key Peaks/Signals Source(s)

¹H NMR
Spectra available, chemical

shifts reported in CDCl₃.
[7][8]

¹³C NMR Spectra available. [7]

Infrared (IR) Spectra available. [7][9]

Mass Spectrometry (MS)
Mass spectrum available,

molecular ion peak at m/z 181.
[7][10]

Experimental Protocols
Detailed experimental procedures are vital for the synthesis, purification, and analysis of 3-
Nitrophenylacetic acid.

3.1. Synthesis of 3-Nitrophenylacetic Acid

Several methods for the synthesis of 3-Nitrophenylacetic acid have been reported, often

starting from 3-nitrobenzyl halides, 3-nitrobenzaldehyde, or 3-nitroacetophenone.[11][12] An

improved synthesis method involves a modified Willgerodt reaction of 3-nitroacetophenone,

which offers a more convenient and efficient process for large-scale preparation.[12]

Workflow for the Synthesis of 3-Nitrophenylacetic Acid via Modified Willgerodt Reaction

3-Nitroacetophenone Preformed EnamineMorpholine, p-toluenesulfonic acid, Toluene, Reflux NitrothiomorpholideSulfur, Dimethylformamide 3-Nitrophenylacetic acidAcid Hydrolysis

Click to download full resolution via product page

Caption: Synthesis of 3-Nitrophenylacetic acid.

3.2. Purification

Purification of the synthesized 3-Nitrophenylacetic acid is typically achieved through

recrystallization. A common procedure involves dissolving the crude product in boiling water,
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followed by filtration and cooling to allow for the formation of pale yellow needles.[13] The use

of activated charcoal can aid in removing colored impurities.[13]

3.3. Analysis by High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is a suitable method for the analysis of nitrophenylacetic acid

derivatives. While a specific protocol for 3-Nitrophenylacetic acid is not detailed in the search

results, a general approach can be adapted from methods for similar compounds.

General HPLC Workflow

Sample Preparation
(Dissolution in Mobile Phase)

Injection onto
HPLC System

Separation on
C18 Column UV Detection Data Analysis

(Peak Integration and Quantification)

Click to download full resolution via product page

Caption: General HPLC analysis workflow.

A potential starting point for method development would involve a C18 column with a mobile

phase consisting of an acetonitrile and water gradient with an acidic modifier like phosphoric

acid or formic acid for mass spectrometry compatibility.[14]

Safety and Handling
3-Nitrophenylacetic acid is classified as a hazardous substance. It is known to cause skin

and serious eye irritation, and may cause respiratory irritation.[6]

GHS Hazard Statements:

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]

Appropriate personal protective equipment, including gloves, eye protection, and respiratory

protection, should be worn when handling this compound.[6] It should be stored in a dry, well-
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ventilated place.[3][5]

Applications in Research and Development
3-Nitrophenylacetic acid is a valuable synthetic intermediate.[1][3][5] The nitro group can be

readily reduced to an amine, providing a pathway to a wide range of derivatives, including

amides and heterocyclic compounds, which are of interest in drug discovery and materials

science.[1] The carboxylic acid functional group allows for esterification and amidation

reactions, further expanding its synthetic utility.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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